Cas no 1227574-24-4 (2-Chloro-4-fluoro-5-methylpyridine)

• Product Name: 2-Chloro-4-fluoro-5-methylpyridine
• CAS No: 1227574-24-4
• MF: C₆H₅ClFN
• MW: 145.562003850937
• CID: 1024373
• PubChem ID: 18727663
• Update Time: 2025-05-19

2-Chloro-4-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-methylpyridine
• 1227574-24-4
• SB52829
• DTXSID00595845
• 2-Chloro-4-fluoro-5-methyl-pyridine
• MFCD12025463
• BS-52993
• EN300-4248273
• DB-355649
• Pyridine, 2-chloro-4-fluoro-5-methyl-
• SCHEMBL10144237
• CS-0196603
• F18561
• DTXCID30546608

• MDL： MFCD12025463
• Inchi： 1S/C6H5ClFN/c1-4-3-9-6(7)2-5(4)8/h2-3H,1H3
• InChI Key： IZVIZRBXRJNKNO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C)F

Computed Properties

• Exact Mass: 145.0094550g/mol
• Monoisotopic Mass: 145.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-4-fluoro-5-methylpyridine

Professional Introduction to 2-Chloro-4-fluoro-5-methylpyridine (CAS No: 1227574-24-4)

2-Chloro-4-fluoro-5-methylpyridine, with the chemical formula C₆H₅ClFN, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1227574-24-4, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features, including a chloro substituent at the 2-position, a fluoro group at the 4-position, and a methyl group at the 5-position, make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The significance of 2-Chloro-4-fluoro-5-methylpyridine lies in its ability to undergo diverse chemical transformations, which are pivotal in drug discovery and development. The presence of electron-withdrawing and electron-donating groups at specific positions on the pyridine ring enhances its reactivity, allowing for nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and other functionalization strategies. These properties have made it a preferred choice for synthesizing complex heterocyclic compounds that exhibit promising pharmacological activities.

In recent years, 2-Chloro-4-fluoro-5-methylpyridine has been extensively studied for its role in developing small-molecule inhibitors targeting various disease pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atom at the 4-position contributes to the compound's metabolic stability and binding affinity to biological targets, making it an ideal candidate for structure-activity relationship (SAR) studies. Furthermore, the chloro group provides a handle for further derivatization, enabling chemists to fine-tune the pharmacokinetic properties of their lead compounds.

Another emerging application of 2-Chloro-4-fluoro-5-methylpyridine is in the development of agrochemicals. Fluorinated pyridines are known for their enhanced bioavailability and resistance to degradation, making them suitable for designing next-generation pesticides and herbicides. Researchers have leveraged the reactivity of this compound to create novel derivatives with improved efficacy against resistant plant pathogens. The methyl group at the 5-position also plays a critical role in modulating the compound's solubility and bioavailability, ensuring better absorption and distribution within plants.

The synthesis of 2-Chloro-4-fluoro-5-methylpyridine typically involves multi-step organic reactions starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a key intermediate in industrial-scale production. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact, ensuring sustainable practices in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced the utility of 2-Chloro-4-fluoro-5-methylpyridine by enabling virtual screening of potential drug candidates. Molecular modeling studies have revealed that this compound can interact with a wide range of biological targets due to its flexible binding motif. Such insights have accelerated the discovery process by allowing researchers to predict binding affinities and optimize lead structures before experimental validation. This integration of computational tools with traditional synthetic chemistry has significantly shortened the timeline for bringing new drugs to market.

The pharmacological profile of derivatives derived from 2-Chloro-4-fluoro-5-methylpyridine has been extensively explored in preclinical studies. These studies have demonstrated that certain analogs exhibit potent activity against enzymes involved in cancer progression, such as tyrosine kinases and proteases. The fluorine atom's electronic effects enhance binding interactions with these enzymes, leading to inhibitory effects that disrupt disease pathways. Moreover, animal models have shown that these derivatives exhibit favorable pharmacokinetic profiles, including adequate bioavailability and reduced toxicity.

In conclusion, 2-Chloro-4-fluoro-5-methylpyridine (CAS No: 1227574-24-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into its derivatives continues to uncover new therapeutic possibilities, underscoring its importance in modern drug discovery. As scientific understanding evolves, this compound is poised to remain at the forefront of innovation in medicinal chemistry.